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Compound of Interest

Compound Name: AF 568 DBCO

Cat. No.: B15556053

Get Quote

This document provides a detailed overview of the physicochemical properties and a

representative experimental protocol for the fluorescent dye AF 568 DBCO. This reagent is

designed for the fluorescent labeling of azide-containing biomolecules via copper-free click

chemistry.

Quantitative Data Summary
AF 568 DBCO is a bright, photostable, orange-fluorescent dye functionalized with a

dibenzocyclooctyne (DBCO) group. The DBCO moiety enables covalent labeling of azide-

modified molecules through a strain-promoted alkyne-azide cycloaddition (SPAAC), a

bioorthogonal reaction that does not require a cytotoxic copper catalyst.[1] Key quantitative

characteristics are summarized below.
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Property Value Reference

Molecular Weight 953.04 g/mol [1][2]

Alternate Molecular Weight 1197.51 g/mol [3][4]

Molecular Formula C66H80N6O11S2 [3][4]

Excitation Maximum (λ_abs_) 578 - 579 nm [2][3]

Emission Maximum (λ_em_) 602 - 603 nm [2][3]

Extinction Coefficient 88,000 M⁻¹cm⁻¹ [2]

Appearance Red to Dark Purple Solid [2][3][4]

Solubility Water, DMSO, DMF [2]

Note: Discrepancies in molecular weight can arise from different salt forms or structural

isomers. The value of 953.04 g/mol is frequently cited for the common commercially available

form.

Experimental Protocol: Fluorescent Labeling of
Azide-Modified Proteins
This protocol provides a general procedure for labeling an azide-containing protein with AF 568
DBCO in an aqueous buffer. Optimization may be required depending on the specific protein

and application.

2.1 Materials and Reagents

Azide-modified protein (e.g., produced via metabolic labeling with an azide-bearing amino

acid).

AF 568 DBCO dye.

Anhydrous Dimethylsulfoxide (DMSO).

Phosphate-buffered saline (PBS), pH 7.4.
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Size-exclusion chromatography column (e.g., PD-10) for purification.

2.2 Reagent Preparation

AF 568 DBCO Stock Solution: Prepare a 1-10 mM stock solution of AF 568 DBCO in

anhydrous DMSO. Briefly vortex to ensure complete dissolution. Store any unused stock

solution at -20°C, protected from light.[5]

Protein Solution: Prepare the azide-modified protein in PBS at a concentration of 1-10

mg/mL.

2.3 Labeling Procedure

Add a 5- to 20-fold molar excess of the AF 568 DBCO stock solution to the protein solution.

The optimal ratio should be determined empirically.

Mix the reaction components gently but thoroughly.

Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C. Protect the

reaction mixture from light to prevent photobleaching.

The reaction proceeds via a copper-free click reaction, forming a stable triazole linkage

between the dye and the protein.[1]

2.4 Purification

Remove unreacted, excess AF 568 DBCO dye by passing the reaction mixture over a size-

exclusion chromatography column (e.g., a desalting column).

Equilibrate the column with PBS, pH 7.4.

Apply the reaction mixture to the column.

Elute the labeled protein with PBS. The brightly colored, labeled protein will elute first, while

the smaller, unreacted dye molecules will be retained longer on the column.

Collect the fractions containing the purified, fluorescently labeled protein.
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2.5 Storage

Store the purified, labeled protein at 4°C for short-term use or at -20°C for long-term storage.

Protect from light.[5]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the copper-free click chemistry labeling

process.

Preparation

Reaction

Purification

Result

Azide-Modified
Protein in PBS

Combine & Incubate
(Room Temp, 1-4h)

AF 568 DBCO
in DMSO

Size-Exclusion
Chromatography

Crude Mixture

Purified Labeled
Protein

Eluted Fraction 1

Unreacted
Dye

Eluted Fraction 2

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.lumiprobe.com/p/af-568-dbco-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556053?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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